7-[(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
7-[(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
Poncirin is a flavanone glycoside, which is isolated from the fruits of Poncirus trifoliata and exhibits inhibitory activity against liopolysaccharide (LPS)-induced prostaglandin E2 and interleukin-6 (IL-6) production. It is known to exhibit pharmacological properties such as anti-bacterial and anti-inflammatory activity. Poncirin (with other flavonoids of the bitter orange) was tested as a control agent for mosquito infestation, and was found to be larvacidal, to repel females from egg-laying on treated water, and to repel insects from biting topically treated human volunteers. Poncirin significantly reduces mechanical hyperalgesia and allodynia in Complete Freund’s Adjuvant (CFA)-induced inflammatory pain models.
Brand Name:
Vulcanchem
CAS No.:
14941-08-3
VCID:
VC0190377
InChI:
InChI=1S/C28H34O14/c1-11-21(32)23(34)25(36)27(38-11)42-26-24(35)22(33)19(10-29)41-28(26)39-14-7-15(30)20-16(31)9-17(40-18(20)8-14)12-3-5-13(37-2)6-4-12/h3-8,11,17,19,21-30,32-36H,9-10H2,1-2H3/t11-,17-,19+,21-,22+,23+,24-,25+,26+,27-,28+/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=O)CC(OC4=C3)C5=CC=C(C=C5)OC)O)CO)O)O)O)O)O
Molecular Formula:
C28H34O14
Molecular Weight:
594.6 g/mol
7-[(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
CAS No.: 14941-08-3
Natural Products
VCID: VC0190377
Molecular Formula: C28H34O14
Molecular Weight: 594.6 g/mol
CAS No. | 14941-08-3 |
---|---|
Product Name | 7-[(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one |
Molecular Formula | C28H34O14 |
Molecular Weight | 594.6 g/mol |
IUPAC Name | (2S)-7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one |
Standard InChI | InChI=1S/C28H34O14/c1-11-21(32)23(34)25(36)27(38-11)42-26-24(35)22(33)19(10-29)41-28(26)39-14-7-15(30)20-16(31)9-17(40-18(20)8-14)12-3-5-13(37-2)6-4-12/h3-8,11,17,19,21-30,32-36H,9-10H2,1-2H3/t11-,17-,19+,21-,22+,23+,24-,25+,26+,27-,28+/m0/s1 |
Standard InChIKey | NLAWPKPYBMEWIR-SKYQDXIQSA-N |
Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC(=C4C(=O)C[C@H](OC4=C3)C5=CC=C(C=C5)OC)O)CO)O)O)O)O)O |
SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=O)CC(OC4=C3)C5=CC=C(C=C5)OC)O)CO)O)O)O)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=O)CC(OC4=C3)C5=CC=C(C=C5)OC)O)CO)O)O)O)O)O |
Melting Point | 210-211°C |
Physical Description | Solid |
Description | Poncirin is a flavanone glycoside, which is isolated from the fruits of Poncirus trifoliata and exhibits inhibitory activity against liopolysaccharide (LPS)-induced prostaglandin E2 and interleukin-6 (IL-6) production. It is known to exhibit pharmacological properties such as anti-bacterial and anti-inflammatory activity. Poncirin (with other flavonoids of the bitter orange) was tested as a control agent for mosquito infestation, and was found to be larvacidal, to repel females from egg-laying on treated water, and to repel insects from biting topically treated human volunteers. Poncirin significantly reduces mechanical hyperalgesia and allodynia in Complete Freund’s Adjuvant (CFA)-induced inflammatory pain models. |
Synonyms | C09830;PONCIRIN;(2S)-Poncirin;Citrifolioside;Einecs 239-020-1;PONCIRIN WITH HPLC;4'-O-Methylnaringin;ISOSAKURANETIN-7-NEOHESPERIDOSIDE;Neohesperidoside isosakuranetin-7;ISOSAKURANETIN-7-O-NEOHESPERIDOSID |
Reference | 1. Anti-Helicobacter pylori activity of the metabolites of poncirin from Poncirus trifoliata by human intestinal bacteria. Kim B-J, et al. Biological & Pharmaceutical Bulletin 22(4), 422-424, (1999) 2. Poncirin promotes osteoblast differentiation but inhibits adipocyte differentiation in mesenchymal stem cells. Yoon Y-H, et al. European Journal of Pharmacology 664(1-3), 54-59, (2011) 3. Determination of flavanones in orange juices obtained from different sources by HPLC/DAD. Silva CRCL, et al. Journal of Analytical Methods in Chemistry 2014(1-3), 54-59, (2014) |
PubChem Compound | 442456 |
Last Modified | Nov 11 2021 |
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